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Compound of Interest

3-Methoxy-1H-pyrrole-2-
Compound Name:
carbonitrile

CAS No.: 54764-97-5

Cat. No.: B3353490

Get Quote

Executive Summary & Pharmacophore Significance

The 3-substituted pyrrole-2-carbonitrile scaffold represents a critical "push-pull”" electronic
system in heterocyclic chemistry. The electron-withdrawing nitrile group at position C2,
combined with an electron-donating or lipophilic substituent at C3 (often an amino or aryl
group), creates a unique dipole moment and reactivity profile.

Core Utility in Drug Discovery[1][2][3]

o Precursor to Fused Ring Systems: The 3-amino-pyrrole-2-carbonitrile motif is the de facto
standard starting material for synthesizing pyrrolo[3,2-d]pyrimidines (9-deazapurines). These
fused systems are bio-isosteres of purines and are extensively used in kinase inhibitors
(e.g., JAK, Src).

o Direct Protease Inhibition: The nitrile group can act as a "warhead" (covalent trap) or a
hydrogen bond acceptor in the active site of serine proteases. Derivatives have shown
potent activity as Dipeptidyl Peptidase IV (DPP-4) inhibitors for Type 2 Diabetes.
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» Electronic Tuning: Substituents at C3 allow medicinal chemists to fine-tune the pKa of the
pyrrole NH and the electrophilicity of the nitrile, modulating metabolic stability and solubility.

Synthetic Architectures

The synthesis of this scaffold requires regioselective control to ensure the nitrile and
substituent are adjacent (positions 2 and 3).

Method A: The Thorpe-Ziegler Cyclization (Standard
Protocol)

This is the most robust method for generating 3-amino-pyrrole-2-carbonitriles. It relies on the
base-catalyzed condensation of

-haloketones with enaminonitriles.[1]

e Mechanism: The reaction proceeds via an initial N-alkylation of the enaminonitrile, followed
by an intramolecular Thorpe-Ziegler cyclization onto the nitrile group.

o Key Reagents: Ethoxymethylene malononitrile, Primary Amines,

-Haloketones, Base (

or
).
Method B: Multicomponent 1,3-Dipolar Cycloaddition

A modern approach utilizing tosylmethyl isocyanides (TosMIC) or copper-catalyzed coupling of
formamides, alkynes, and TMSCN. This route is preferred for accessing 3-aryl or 3-alkyl
derivatives without an amino group.

Visualization: Synthetic Pathways
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Caption: Figure 1. The Thorpe-Ziegler route to 3-amino-pyrrole-2-carbonitriles and subsequent
fusion to pyrrolopyrimidines.[2]

Reactivity & Transformations

The versatility of 3-substituted pyrrole-2-carbonitriles lies in their ability to undergo
heterocyclization.

Pathway 1: Synthesis of Pyrrolo[3,2-d]pyrimidines

This is the primary application in kinase inhibitor synthesis.

e Imidoylation: The 3-amino group reacts with electrophiles like dimethylformamide dimethyl
acetal (DMF-DMA) or triethyl orthoformate to form an intermediate amidine or imidate.

e Annulation: Treatment with ammonia, primary amines, or hydrazines induces cyclization onto
the C2-nitrile carbon.

¢ Result: Formation of the pyrimidine ring fused to the pyrrole, yielding the 9-deazapurine core.
[1]

Pathway 2: Hydrolysis and Functional Group

Interconversion

« Nitrile Hydrolysis: The C2-CN group is sterically hindered but can be hydrolyzed to the
carboxamide (using

) or carboxylic acid (using conc.
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o Sandmeyer-type Reactions: If the C3 substituent is an amino group, it can be diazotized and
replaced with halogens (Cl, Br, 1), allowing for subsequent Suzuki or Sonogashira couplings
to introduce aryl/alkynyl groups at C3.

Medicinal Chemistry Case Study: DPP-4 Inhibitors

Research has validated 3-substituted pyrrole-2-carbonitriles as potent inhibitors of Dipeptidyl
Peptidase IV (DPP-4), a target for Type 2 Diabetes therapy.

Structure-Activity Relationship (SAR)

e C2-Nitrile: Essential for potency. It often forms a reversible covalent bond with the active site
serine (Ser630) of DPP-4.

o C3-Substituent: Heteroaromatic rings (e.g., pyridine, pyrimidine) at this position enhance

stacking interactions within the S1 subsite of the enzyme.

o N1-Substitution: Small alkyl groups or specific benzyl derivatives optimize lipophilicity and fit
into the S2' pocket.

Data Summary: DPP-4 Inhibition Potency

. . Selectivity
Compound ID C3 Substituent N1 Substituent 1C50 (pM)
(DPP8I/4)
Ref 6h 2-Pyridyl Methyl 0.004 450x
Ref 6n 4-Pyrimidinyl Methyl 0.010 470x
Analog A Phenyl Methyl 1.200 10x

| Analog B | Methyl | Benzyl | 5.500 | >500x |

Table 1: Comparative potency of 3-heteroaryl-pyrrole-2-carbonitriles against DPP-4 (Source:
Adapted from Li et al., Eur. J. Med. Chem. 2014).
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Detailed Experimental Protocol
Protocol: Synthesis of 3-Amino-4,5-diphenyl-1H-pyrrole-
2-carbonitrile

A standardized Thorpe-Ziegler protocol adapted for high purity.

Reagents:

Benzoin (2.12 g, 10 mmol)
Malononitrile (0.66 g, 10 mmol)
Ammonium Acetate (1.54 g, 20 mmol)

Solvent: Ethanol (30 mL) or Toluene (for reflux)

Step-by-Step Methodology:

Condensation: In a 100 mL round-bottom flask, dissolve benzoin and malononitrile in
Ethanol.

Catalysis: Add Ammonium Acetate.

Reflux: Heat the mixture to reflux (approx. 78°C) with stirring for 4—6 hours. Monitor reaction
progress via TLC (Eluent: 30% EtOAc/Hexane).

Precipitation: Cool the reaction mixture to room temperature. Pour onto crushed ice (100 g)
with vigorous stirring.

Isolation: Filter the resulting precipitate. Wash the cake with cold water (

mL) and cold ethanol (
mL).

Purification: Recrystallize from ethanol/DMF (9:1 ratio) to yield the product as yellow
needles.
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Validation Check:

IR Spectrum: Look for sharp nitrile stretch at

and amine doublets at

1H NMR: Characteristic broad singlet for

(exchangeable with

) around

ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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